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Compound of Interest

Compound Name: trans-2-Bromo-1-indanol

CAS No.: 10368-44-2

Cat. No.: B1268501

Get Quote

trans-2-Bromo-1-indanol (CAS No. 10368-44-2) is a halogenated indanol derivative of

significant interest in organic synthesis.[1] Its structure, featuring a bicyclic indane core with

hydroxyl and bromo substituents in a specific trans configuration, makes it a versatile building

block.[1] This stereochemistry is crucial for its role as a precursor in the synthesis of

enantiomerically pure compounds and complex molecules, particularly in the development of

pharmaceutical agents.[1][2] The precise three-dimensional arrangement of its functional

groups dictates its reactivity and suitability for subsequent stereospecific transformations.

Understanding its physical properties, especially the melting point, is fundamental for its

identification, quality control, and effective use in multi-step synthetic pathways.

Physicochemical and Spectroscopic Data
The identity and purity of a synthesized compound are established through its physical and

spectroscopic data. The melting point is a primary, sensitive indicator of purity. For trans-2-
Bromo-1-indanol, a sharp and consistent melting point range is expected for a highly pure

sample.

Table 1: Core Physicochemical Properties of trans-2-Bromo-1-indanol
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Property Value Source(s)

Melting Point 130-131 °C [3]

128.0-132.0 °C [4][5]

129-132 °C [6]

Molecular Formula C₉H₉BrO [3][7][8]

Molecular Weight 213.07 g/mol [3][7][8]

CAS Number 10368-44-2 [3][8]

Appearance
Crystals, White to pale cream

powder
[3][4][5]

IUPAC Name
(1R,2R)-rel-2-bromo-2,3-

dihydro-1H-inden-1-ol
[7]

Synthesis and Mechanism: The Hydroxybromination
of Indene
A robust and common method for synthesizing trans-2-Bromo-1-indanol is the

hydroxybromination of indene. This reaction proceeds via an electrophilic addition mechanism

where the bromine and hydroxyl groups are added across the double bond of the indene

starting material.

Causality of Reagent Selection
The chosen reagents are critical for achieving high yield and the desired trans stereochemistry.

The protocol described below utilizes Oxone® (potassium peroxymonosulfate) and ammonium

bromide to generate the brominating agent in situ.

Oxone® and Ammonium Bromide (NH₄Br): This combination provides a safer and more

manageable alternative to using elemental bromine. Oxone acts as an oxidant, converting

the bromide ion from NH₄Br into an electrophilic bromine species (hypobromous acid, HOBr,

or its equivalent) directly in the reaction mixture.
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Acetonitrile-Water Solvent System: A 1:1 mixture of acetonitrile and water serves as the

optimal solvent system.[9] Water is necessary as the nucleophile that provides the hydroxyl

group and helps dissolve the inorganic salts (Oxone® and NH₄Br). Acetonitrile is a polar

aprotic solvent that effectively dissolves the organic starting material, indene, ensuring a

homogeneous reaction environment.

Reaction Mechanism: Formation of the trans Product
The stereochemical outcome of this reaction is controlled by the formation of a cyclic

bromonium ion intermediate.

Electrophilic Attack: The alkene in indene attacks the electrophilic bromine species, forming

a three-membered cyclic bromonium ion. This intermediate shields one face of the five-

membered ring.

Nucleophilic Opening: A water molecule, acting as a nucleophile, attacks one of the carbons

of the bromonium ion. Crucially, this attack occurs from the face opposite to the bulky

bromonium ring (an Sₙ2-like, anti-addition).

Deprotonation: The resulting oxonium ion is deprotonated to yield the final neutral halohydrin

product, trans-2-Bromo-1-indanol. This anti-addition mechanism dictates the trans

relationship between the bromine and hydroxyl groups.
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Step 1: Bromonium Ion Formation

Step 2: Nucleophilic Attack by Water

Step 3: Deprotonation
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Figure 1: Reaction mechanism for the synthesis of trans-2-Bromo-1-indanol.

Experimental Protocols
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Adherence to a validated protocol is essential for reproducibility and safety. The following

sections provide step-by-step methodologies for synthesis, purification, and characterization.

Protocol 1: Synthesis of trans-2-Bromo-1-indanol
This protocol is adapted from standard procedures for the hydroxybromination of indene.[9]

Reaction Setup: To a 50 mL round-bottom flask containing a magnetic stir bar, add indene

(233 μL, 2.0 mmol) and 10 mL of a 1:1 (v/v) mixture of acetonitrile and water.

Reagent Addition: To the stirring solution, add ammonium bromide (215 mg, 2.2 mmol)

followed by Oxone® (1.36 g, 2.2 mmol).

Reaction Monitoring: Stir the reaction mixture vigorously at room temperature. The reaction

is typically rapid, often indicated by a color change from orange/yellow to a faint yellow or

colorless solution within 2-5 minutes.[9]

Workup: After stirring for 5 minutes, filter the mixture via vacuum filtration to remove any

insoluble inorganic byproducts.

Extraction: Transfer the filtrate to a separatory funnel. Extract the aqueous mixture with a

suitable organic solvent, such as dichloromethane or ethyl acetate (3 x 20 mL).

Drying and Concentration: Combine the organic extracts, dry over anhydrous sodium sulfate

(Na₂SO₄), filter, and remove the solvent under reduced pressure using a rotary evaporator to

yield the crude product.

Synthesis Workflow
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CH3CN, H2O

2. Add NH4Br
and Oxone®

3. Stir 5 min
at Room Temp

4. Vacuum
Filtration

5. Organic
Extraction

6. Dry & Evaporate
Solvent Crude Product
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Figure 2: Experimental workflow for the synthesis of crude trans-2-Bromo-1-indanol.
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Protocol 2: Purification by Recrystallization
Recrystallization is the most effective method for purifying the crude solid product. The choice

of solvent is critical; an ideal solvent should dissolve the compound well when hot but poorly

when cold. A common solvent system for this compound is a mixture of hexane and ethyl

acetate.

Dissolution: Transfer the crude solid to an Erlenmeyer flask. Add a minimal amount of a hot

solvent (e.g., ethyl acetate or toluene) dropwise until the solid just dissolves completely.

Hot Filtration (Optional): If insoluble impurities are present, perform a hot gravity filtration to

remove them.

Crystallization: Allow the clear, hot solution to cool slowly to room temperature. Crystal

formation should begin as the solution cools. Do not disturb the flask during this process to

allow for the formation of larger, purer crystals.

Maximizing Yield: Once the flask has reached room temperature, place it in an ice-water

bath for 15-20 minutes to maximize the precipitation of the product.

Isolation: Collect the purified crystals by vacuum filtration, washing them with a small amount

of ice-cold solvent (e.g., hexane) to remove any residual soluble impurities.

Drying: Dry the crystals under vacuum to remove all traces of solvent.

Protocol 3: Melting Point Determination
An accurate melting point measurement is the final validation of the product's purity.

Sample Preparation: Place a small amount of the dry, purified crystals into a capillary tube,

sealed at one end. Tap the tube gently to pack the sample to a height of 2-3 mm.

Apparatus Setup: Place the capillary tube in a calibrated melting point apparatus.

Measurement: Heat the sample rapidly to about 15-20 °C below the expected melting point

(approx. 110 °C). Then, decrease the heating rate to 1-2 °C per minute to ensure thermal

equilibrium.
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Data Recording: Record the temperature at which the first drop of liquid appears (the

beginning of the melting range) and the temperature at which the entire sample becomes a

clear liquid (the end of the range). A pure sample of trans-2-Bromo-1-indanol should exhibit

a sharp melting range of 1-2 °C, consistent with the literature values (e.g., 130-131 °C).[3] A

broad or depressed melting range indicates the presence of impurities.

Conclusion
trans-2-Bromo-1-indanol is a valuable synthetic intermediate whose utility is directly linked to

its purity. The definitive melting point, consistently reported in the range of 129-132 °C, serves

as a critical quality control parameter. The synthesis via hydroxybromination of indene is an

efficient process, and the stereospecific trans outcome is a direct consequence of the anti-

addition mechanism involving a cyclic bromonium ion intermediate. Proper execution of the

synthesis, followed by meticulous purification through recrystallization, is paramount to

obtaining a high-purity product suitable for demanding applications in research and

pharmaceutical development.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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